4-(propan-2-yl)oxane-4-carbaldehyde
Overview
Description
4-(propan-2-yl)oxane-4-carbaldehyde, also known as 4-propyloxane-4-carbaldehyde, is an organic compound with a molecular formula of C6H10O2. It is a colorless liquid that has a faint sweet odor. This compound is used in a variety of applications, including as an intermediate in the synthesis of pharmaceuticals, in the production of flavorings, and in the manufacture of fragrances. 4-(propan-2-yl)oxane-4-carbaldehyde has been studied for its potential therapeutic applications, as well as its biochemical and physiological effects. In
Scientific Research Applications
4-(propan-2-yl)oxane-4-carbaldehyde has been studied for its potential therapeutic applications. It has been found to have anti-inflammatory and antioxidant properties, and may be useful in the treatment of diseases such as diabetes, cancer, and cardiovascular disease. It has also been studied for its potential use in the development of new drugs and as an intermediate in the synthesis of pharmaceuticals.
Mechanism of Action
The mechanism of action of 4-(propan-2-yl)oxane-4-carbaldehyde is not yet fully understood. However, it is known to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is responsible for the production of pro-inflammatory mediators such as prostaglandins. Inhibition of COX-2 may reduce inflammation and provide relief from the symptoms of certain diseases.
Biochemical and Physiological Effects
4-(propan-2-yl)oxane-4-carbaldehyde has been found to have anti-inflammatory, antioxidant, and anti-cancer effects. It has also been found to reduce the production of pro-inflammatory mediators such as prostaglandins and cytokines, as well as to inhibit the activity of certain enzymes involved in lipid metabolism. In addition, it has been found to have neuroprotective effects, and may be useful in the treatment of neurodegenerative diseases such as Alzheimer’s disease.
Advantages and Limitations for Lab Experiments
The advantages of using 4-(propan-2-yl)oxane-4-carbaldehyde in laboratory experiments include its low cost, ease of synthesis, and potential therapeutic applications. However, there are some limitations to its use in laboratory experiments. For example, it is a volatile compound, and may be difficult to control in a laboratory setting. In addition, it is a highly reactive compound, and may react with other compounds in the laboratory.
Future Directions
The potential future directions for 4-(propan-2-yl)oxane-4-carbaldehyde include further research into its therapeutic applications, as well as its biochemical and physiological effects. In addition, its potential use in the development of new drugs and as an intermediate in the synthesis of pharmaceuticals should be explored. Finally, its potential use as a flavor and fragrance ingredient should be investigated.
Synthesis Methods
The synthesis of 4-(propan-2-yl)oxane-4-carbaldehyde is achieved by the reaction of propanal with hydroxylamine. This reaction is carried out in an aqueous solution at a temperature of 40-45°C, and yields a product with a yield of over 99%. The reaction can be expressed as follows:
CH3CH2CHO + NH2OH → CH3CH2CH(OH)CHO
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(propan-2-yl)oxane-4-carbaldehyde involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "2-methyl-1-propanol", "sodium hydride", "1,4-dibromobutane", "sodium borohydride", "acetic acid", "chromium trioxide", "sulfuric acid", "sodium sulfate", "sodium bicarbonate", "magnesium sulfate", "anhydrous sodium sulfate", "dichloromethane", "diethyl ether", "methanol", "water" ], "Reaction": [ "Step 1: React 2-methyl-1-propanol with sodium hydride to form the corresponding alkoxide intermediate.", "Step 2: Add 1,4-dibromobutane to the reaction mixture and allow the reaction to proceed to form the desired ether product.", "Step 3: Reduce the aldehyde group of the ether product using sodium borohydride in the presence of acetic acid to form the corresponding alcohol intermediate.", "Step 4: Oxidize the alcohol intermediate using chromium trioxide in the presence of sulfuric acid to form the corresponding aldehyde intermediate.", "Step 5: Purify the aldehyde intermediate using a series of washing steps with sodium sulfate, sodium bicarbonate, magnesium sulfate, and anhydrous sodium sulfate.", "Step 6: Dissolve the purified aldehyde intermediate in dichloromethane and add diethyl ether to the reaction mixture.", "Step 7: Add methanol and water to the reaction mixture and allow the reaction to proceed to form the desired oxane product.", "Step 8: Purify the oxane product using a series of washing steps with water and drying steps with anhydrous sodium sulfate." ] } | |
CAS RN |
1522550-67-9 |
Product Name |
4-(propan-2-yl)oxane-4-carbaldehyde |
Molecular Formula |
C9H16O2 |
Molecular Weight |
156.2 |
Purity |
95 |
Origin of Product |
United States |
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